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Compound of Interest

Compound Name: Resveratrol 3,5-diglucuronide-d4

Cat. No.: B12423130

For researchers, scientists, and drug development professionals requiring high-purity,
isotopically labeled standards, Resveratrol 3,5-diglucuronide-d4 is a critical reference
material for pharmacokinetic and metabolic studies of resveratrol. This technical guide provides
an overview of commercial suppliers, available product specifications, and relevant
experimental protocols for the utilization of this compound.

Commercial Availability

Resveratrol 3,5-diglucuronide-d4 is a specialized chemical and is available from a select
number of commercial suppliers that focus on reference standards and isotopically labeled
compounds. Two prominent suppliers identified are Axios Research and MedChemEXxpress.

Supplier Product Name Catalog Number

_ Resveratrol-d4 3,5-
Axios Research ) ) AR-R01404
Diglucuronide

Resveratrol 3,5-diglucuronide-
MedChemExpress d4a HY-144159S

Quantitative Data Summary

Detailed certificates of analysis for specific batches should be obtained directly from the
suppliers. However, general product specifications provide a baseline for the expected quality
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of Resveratrol 3,5-diglucuronide-d4. Axios Research, for instance, specifies the general
purity for their isotopically labeled reference standards.

Axios Research (General
Parameter o MedChemEXxpress
Specification)

Chemical Purity (HPLC) > 98.0%][1] Not explicitly stated
] ) > 98.0% (by mass o
Isotopic Purity Not explicitly stated
spectroscopy)[1]
Molecular Formula C26H24D4015 Not explicitly stated

Note: It is imperative for researchers to request a lot-specific Certificate of Analysis (CoA) from
the supplier prior to purchase to obtain precise quantitative data, including purity, isotopic
enrichment, and any identified impurities.[2][3][4]

Experimental Protocols

The primary application of Resveratrol 3,5-diglucuronide-d4 is as an internal standard in
quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry
(LC-MS/MS), for the accurate determination of resveratrol and its metabolites in biological
matrices.

Example Protocol: LC-MS/MS Analysis of Resveratrol
Glucuronides in Plasma

This protocol is adapted from a published method for the analysis of resveratrol and its
metabolites and can be tailored for the use of Resveratrol 3,5-diglucuronide-d4 as an internal
standard.[5][6][7]

1. Sample Preparation (Protein Precipitation):

e To 100 pL of plasma sample, add 200 pL of acetonitrile containing the internal standard
(Resveratrol 3,5-diglucuronide-d4) at a known concentration.

¢ Vortex the mixture for 1 minute to precipitate proteins.
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Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the initial mobile phase.
. Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 30 x 2.0 mm, 3 um particle size)[5][6]
Mobile Phase A: 0.1% formic acid in water[5][6]
Mobile Phase B: 0.1% formic acid in acetonitrile[5][6]
Flow Rate: 0.25 mL/min[5][6]
Injection Volume: 10 pL

Gradient: A suitable gradient should be developed to ensure the separation of the analytes
from matrix components. A typical starting point would be 95% A, holding for 1 minute,
followed by a linear gradient to 95% B over 5 minutes.

. Mass Spectrometric Conditions:

lonization Mode: Electrospray lonization (ESI), negative or positive mode. Glucuronides can
often be detected in negative ion mode.[5][6]

Multiple Reaction Monitoring (MRM): The specific precursor-to-product ion transitions for
Resveratrol 3,5-diglucuronide and its deuterated internal standard need to be determined by
direct infusion of the standards into the mass spectrometer.

Visualizations
Sourcing and Utilization Workflow

The following diagram illustrates a typical workflow for sourcing and utilizing Resveratrol 3,5-
diglucuronide-d4 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

